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An In-depth Technical Guide to 5-Hydroxypicolinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Hydroxypicolinaldehyde (CAS 31191-08-9), also known as 5-hydroxy-2-

pyridinecarboxaldehyde, is a pivotal heterocyclic building block in medicinal chemistry and

organic synthesis. While the compound itself has limited documented biological activity, it

serves as a crucial precursor for the synthesis of pharmacologically active molecules, most

notably thiosemicarbazone derivatives with potent anticancer properties. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis, safety, and

handling of 5-Hydroxypicolinaldehyde. It places a significant emphasis on its application as

an intermediate in the development of therapeutic agents, detailing the biological activity and

mechanism of action of its key derivatives. This document includes structured data tables,

representative experimental protocols, and detailed diagrams to support advanced research

and development.

Physicochemical Properties
5-Hydroxypicolinaldehyde is a white to light yellow crystalline solid.[1] Its core structure

consists of a pyridine ring substituted with a hydroxyl group at the 5-position and a formyl

(aldehyde) group at the 2-position. This arrangement of functional groups makes it a versatile

reagent in synthetic chemistry.
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Property Value Reference

CAS Number 31191-08-9 [2]

Molecular Formula C₆H₅NO₂ [3]

Molecular Weight 123.11 g/mol [3]

Appearance
White to Light yellow powder to

crystal
[1]

Melting Point 182.0 to 186.0 °C [1]

Boiling Point 363.5 ± 22.0 °C at 760 mmHg [4]

Density 1.3 ± 0.1 g/cm³ [4]

Synonyms

5-hydroxy-2-

pyridinecarboxaldehyde, 2-

Formyl-5-hydroxypyridine, 6-

Formyl-3-pyridinol

[1][3]

Synthesis and Purification
While multiple synthetic routes may exist, a common strategy for preparing substituted

pyridines involves the modification of readily available precursors. A plausible, though not

explicitly cited, synthetic pathway for 5-Hydroxypicolinaldehyde could involve the protection

of the hydroxyl group of a 5-hydroxypicoline, followed by oxidation of the methyl group to an

aldehyde, and subsequent deprotection.

Representative Synthetic Workflow
The following diagram illustrates a potential workflow for the synthesis of 5-
Hydroxypicolinaldehyde. This represents a general strategy based on common organic

chemistry transformations for this class of compounds.
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Representative Synthesis Workflow

5-Hydroxy-2-methylpyridine
(Precursor)

Protection of
-OH group

(e.g., Benzyl ether)

 Reagent:
 Benzyl chloride,

 Base

Oxidation of
-CH3 to -CHO
(e.g., SeO2)

 Reagent:
 Selenium dioxide

Deprotection of
-OH group

(e.g., Hydrogenation)

 Reagent:
 H2, Pd/C

5-Hydroxypicolinaldehyde
(Final Product)

Click to download full resolution via product page

Caption: A plausible synthetic route for 5-Hydroxypicolinaldehyde.
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Experimental Protocol: Synthesis via Oxidation
(Representative)
Disclaimer: This is a representative protocol based on general chemical principles, not a

directly cited procedure for this specific compound.

Protection: To a solution of 5-hydroxy-2-methylpyridine in DMF, add potassium carbonate.

Stir the mixture and add benzyl chloride dropwise. Heat the reaction mixture at 80°C for 12

hours. After cooling, pour the mixture into water and extract with ethyl acetate. The organic

layers are combined, dried over sodium sulfate, and concentrated to yield 5-(benzyloxy)-2-

methylpyridine.

Oxidation: Reflux a solution of 5-(benzyloxy)-2-methylpyridine and selenium dioxide in

dioxane for 6 hours. Filter the hot solution to remove selenium metal and concentrate the

filtrate under reduced pressure. The residue is purified by column chromatography to yield 5-

(benzyloxy)-2-pyridinecarboxaldehyde.

Deprotection: Dissolve the 5-(benzyloxy)-2-pyridinecarboxaldehyde in ethanol and add a

catalytic amount of 10% Palladium on carbon. Hydrogenate the mixture under a hydrogen

atmosphere (50 psi) at room temperature until the reaction is complete (monitored by TLC).

Filter the catalyst through Celite and concentrate the filtrate to yield 5-
Hydroxypicolinaldehyde.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent system, such as ethanol/water, to yield a pure crystalline solid.

Role in Drug Development: A Precursor to Bioactive
Agents
The primary significance of 5-Hydroxypicolinaldehyde in drug development is its role as a

key intermediate for synthesizing more complex molecules with therapeutic potential. It is a

foundational scaffold for producing derivatives that exhibit significant biological effects.
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5-Hydroxypicolinaldehyde

5-Hydroxypicolinaldehyde
Thiosemicarbazone

(Bioactive Derivative)
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(H2N-NH-C(=S)NH2)
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Caption: Synthesis of a key bioactive thiosemicarbazone derivative.

The most extensively studied derivatives are the thiosemicarbazones. The condensation of the

aldehyde group of 5-Hydroxypicolinaldehyde with thiosemicarbazide yields 5-
Hydroxypicolinaldehyde Thiosemicarbazone, a compound with demonstrated antineoplastic

properties.[3][5]

Biological Activity and Mechanism of Action
(Derivatives)
While data on the core molecule is scarce, its thiosemicarbazone derivatives are potent

inhibitors of enzymes crucial for cell proliferation.

Anticancer Activity
5-Hydroxypicolinaldehyde Thiosemicarbazone acts as an antimetabolite and is a known

inhibitor of DNA synthesis.[2] This class of compounds often functions as metal chelators, and

their coordination with metal ions like copper(II) can significantly enhance their antiproliferative

activity against various human cancer cell lines.[3]

Mechanism of Action: Ribonucleotide Reductase
Inhibition
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The primary mechanism of action for the anticancer effects of pyridine-2-carboxaldehyde

thiosemicarbazone derivatives is the inhibition of ribonucleotide reductase (RNR).[6] RNR is a

critical enzyme that catalyzes the conversion of ribonucleotides to deoxyribonucleotides, the

essential building blocks for DNA replication and repair. By inhibiting RNR, these compounds

deplete the cellular pool of deoxyribonucleotides, leading to the cessation of DNA synthesis

and subsequent cell death.[2]

Mechanism of Action: RNR Inhibition by Thiosemicarbazone Derivative

Ribonucleotides
(NDPs)
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Caption: Inhibition of DNA synthesis via Ribonucleotide Reductase (RNR).

Biological Activity Data (Derivatives)
The following table summarizes the inhibitory activity of closely related amino derivatives of

pyridine-2-carboxaldehyde thiosemicarbazone against ribonucleotide reductase.
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Compound Target Enzyme IC₅₀ (µM) Reference

5-

(Methylamino)pyridine

-2-carboxaldehyde

thiosemicarbazone

Ribonucleotide

Reductase
1.3 [6]

5-

(Ethylamino)pyridine-

2-carboxaldehyde

thiosemicarbazone

Ribonucleotide

Reductase
1.0 [6]

5-(Allylamino)pyridine-

2-carboxaldehyde

thiosemicarbazone

Ribonucleotide

Reductase
1.4 [6]

Safety and Handling
5-Hydroxypicolinaldehyde is classified as harmful and an irritant. Standard laboratory safety

protocols should be strictly followed when handling this compound.
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Hazard Class GHS Statement
Precautionary
Statement

Reference

Acute Toxicity (Oral)
H302: Harmful if

swallowed

P270: Do not eat,

drink or smoke when

using this product.

P301+P317: IF

SWALLOWED: Get

medical help.

[2]

Skin Irritation
H315: Causes skin

irritation

P280: Wear protective

gloves. P302+P352:

IF ON SKIN: Wash

with plenty of water.

[1][2]

Eye Irritation
H319: Causes serious

eye irritation

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][2]

Respiratory Irritation
H335: May cause

respiratory irritation

P261: Avoid breathing

dust. P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[2]

Storage: The compound is sensitive to air and heat.[1] It should be stored in a tightly sealed

container under an inert atmosphere (e.g., argon or nitrogen) in a refrigerated environment (2-

8°C).[3]
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Conclusion
5-Hydroxypicolinaldehyde is a compound of significant interest not for its intrinsic biological

activity, but for its proven utility as a synthetic intermediate. Its value lies in providing a versatile

pyridine scaffold for the construction of potent enzyme inhibitors, particularly

thiosemicarbazones with demonstrated anticancer activity. For researchers in drug discovery,

this molecule represents a key starting point for the development of novel therapeutics

targeting cellular proliferation pathways. A thorough understanding of its properties, handling,

and synthetic applications is essential for its effective use in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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